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Abstract
Bromomonilicin, a naturally occurring polyketide produced by the phytopathogenic fungus

Monilinia fructicola, has garnered interest for its notable antifungal and potential anticancer

properties. This technical guide provides a comprehensive overview of the characterization of

Bromomonilicin's structure, detailing its chemical properties, the experimental protocols for its

isolation and structure elucidation, and its known biological activities. This document is

intended to serve as a valuable resource for researchers engaged in natural product chemistry,

mycology, and drug discovery.

Introduction
Natural products remain a vital source of novel chemical scaffolds for drug development. Fungi,

in particular, are prolific producers of a diverse array of secondary metabolites with a wide

range of biological activities. Bromomonilicin, isolated from the fungus Monilinia fructicola, the

causative agent of brown rot in stone fruits, represents a promising lead compound.[1] Its

characterization is the first critical step in harnessing its therapeutic potential. This guide will

systematically detail the methodologies and data integral to defining the molecular architecture

of Bromomonilicin.
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A foundational aspect of characterizing any novel compound is the determination of its

fundamental physicochemical properties. These data provide the initial clues to its structure

and purity.

Table 1: Physicochemical Properties of Bromomonilicin

Property Value Reference

Molecular Formula C₁₆H₁₁BrO₇ [1]

Molecular Weight 395.16 g/mol [1]

Appearance Colorless needles [1]

Melting Point 218-220 °C [1]

Optical Rotation [α]D²⁰ -85° (c 0.5, MeOH) [1]

UV λmax (MeOH) 220, 265, 300 (sh), 350 nm [1]

CAS Number 101023-71-6 [1]

IUPAC Name

methyl (1S)-5-bromo-10-

hydroxy-8-methyl-3,11-dioxo-

3,11-dihydro-1H-oxepino[4,3-

b]chromene-1-carboxylate

[1]

Experimental Protocols
The following sections provide detailed methodologies for the isolation and structural

elucidation of Bromomonilicin, based on the seminal work in the field.

Fungal Strain and Fermentation
Logical Workflow for Bromomonilicin Production

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1168491?utm_src=pdf-body
https://www.medkoo.com/products/60966
https://www.medkoo.com/products/60966
https://www.medkoo.com/products/60966
https://www.medkoo.com/products/60966
https://www.medkoo.com/products/60966
https://www.medkoo.com/products/60966
https://www.medkoo.com/products/60966
https://www.medkoo.com/products/60966
https://www.benchchem.com/product/b1168491?utm_src=pdf-body
https://www.benchchem.com/product/b1168491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monilinia fructicola strain

Potato Dextrose Agar (PDA) Slant
(Incubation at 25°C for 10 days)

Inoculation

Seed Culture
(Sucrose-yeast extract medium)

Inoculation

Production Culture
(Shaking at 28°C for 5 days)

Inoculation

Filtration

Mycelia Culture Filtrate

Click to download full resolution via product page

Caption: Workflow for the cultivation of Monilinia fructicola for Bromomonilicin production.

Organism:Monilinia fructicola is maintained on potato dextrose agar (PDA) slants.

Seed Culture: A mycelial plug from a mature PDA slant is used to inoculate a seed culture

medium containing sucrose and yeast extract. The seed culture is incubated on a rotary

shaker.

Production Culture: The seed culture is then used to inoculate a larger production culture,

which is incubated under shaking conditions for several days to allow for the biosynthesis of
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Bromomonilicin.

Extraction and Isolation of Bromomonilicin
Experimental Workflow for Bromomonilicin Isolation
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Enzyme Inhibition Disruption of Metabolic Pathways Inhibition of Fungal Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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